3-(Trifluoromethylsulfonimidoyl)benzoic acid
Overview
Description
3-(Trifluoromethylsulfonimidoyl)benzoic acid is a useful research compound. Its molecular formula is C8H6F3NO3S and its molecular weight is 253.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Research Applications of Polyfluoroalkyl Chemicals
1. Environmental and Human Health Monitoring Research on polyfluoroalkyl chemicals like perfluorooctane sulfonic acid (PFOS) and perfluorooctanoic acid (PFOA) has focused on their widespread presence in the environment and their potential health effects. Studies have quantified PFC levels in human serum, breast milk, and cord blood to assess exposure pathways and potential risks to human health. For example, Calafat et al. (2007) reported on the concentrations of PFOS, PFOA, and other PFCs in the U.S. population, emphasizing their ubiquitous exposure and the need for ongoing monitoring (Calafat et al., 2007).
2. Effects on Health Outcomes Significant research has linked PFC exposure to various health outcomes, including effects on the immune system, reproductive health, and metabolic syndrome. Studies have explored the relationship between PFCs and conditions like attention deficit/hyperactivity disorder (ADHD), asthma, and obesity in children and adolescents, providing evidence of their potential to impact health even at low levels of exposure. For instance, Hoffman et al. (2010) found associations between PFC exposure and increased odds of ADHD, highlighting potential developmental neurotoxicity (Hoffman et al., 2010).
Safety and Hazards
The safety data sheet for a similar compound, benzoic acid, indicates that it may form combustible dust concentrations in air, causes skin irritation, serious eye damage, and causes damage to organs (lungs) through prolonged or repeated exposure if inhaled . It is recommended to avoid breathing dust, avoid contact with skin and eyes, and to wear personal protective equipment .
Future Directions
Research on COF-300, a colloidal covalent organic framework, has shown that the use of para-substituted benzoic acid derivatives can control the size and shape of the colloids . This could potentially open up new avenues for research involving 3-(Trifluoromethylsulfonimidoyl)benzoic acid and similar compounds .
Properties
IUPAC Name |
3-(trifluoromethylsulfonimidoyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3S/c9-8(10,11)16(12,15)6-3-1-2-5(4-6)7(13)14/h1-4,12H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXMUCMSWGHTPNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=N)(=O)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,3R)-4-(Anthracen-9-yl)-3-(tert-butyl)-2-isopropyl-2,3-dihydrobenzo[d][1,3]oxaphosphole](/img/structure/B2528834.png)
![N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide](/img/structure/B2528836.png)
![3-cyclohexyl-N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]propanamide](/img/structure/B2528840.png)
![4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1(2H)-one](/img/structure/B2528841.png)
![N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]ethanediamide](/img/structure/B2528851.png)
